(3-(Pyridin-2-yl)phenyl)methanamine
Overview
Description
“(3-(Pyridin-2-yl)phenyl)methanamine” is a chemical compound with the CAS Number: 39930-11-5. It has a molecular weight of 184.24 and its IUPAC name is phenyl (2-pyridinyl)methylamine . It is stored in a dark place, under an inert atmosphere, and in a freezer under -20C . The compound is in liquid form .
Synthesis Analysis
The synthesis of “this compound” derivatives has been reported in the literature . These derivatives underwent C–H bond activation to afford unsymmetrical NCN′ pincer palladacycles . Additionally, 2-Pyridinyl-phenol and -benzyl alcohols were used as precursors to unsymmetrical PCN pincer palladacycles .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula: C12H12N2 . The InChI code for this compound is 1S/C12H12N2/c13-12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-9,12H,13H2 .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It is stored in a dark place, under an inert atmosphere, and in a freezer under -20C .Scientific Research Applications
Catalytic Applications
(Roffe et al., 2016) demonstrated the synthesis of derivatives of (3-(Pyridin-2-yl)phenyl)methanamine which underwent C–H bond activation to form unsymmetrical NCN′ pincer palladacycles. These palladacycles have catalytic applications, showing good activity and selectivity in reactions where the palladacycle remains in the Pd(II) state.
Photocytotoxicity and Cellular Imaging
This compound derivatives have been utilized in the development of Iron(III) complexes with significant photocytotoxic properties in red light. As illustrated by (Basu et al., 2014), these complexes display photocytotoxicity to give IC50 around 15 μM in various cell lines, indicating their potential in cancer therapy and cellular imaging.
Schiff Base Synthesis and Anticonvulsant Activity
(Pandey & Srivastava, 2011) described the synthesis of novel Schiff bases of 3-aminomethyl pyridine, showing potential as anticonvulsant agents. These compounds were synthesized through a condensation reaction with various aryl aldehydes/ketones and exhibited seizures protection in various models.
DNA Binding and Photocleavage
In (Basu et al., 2015), Iron(III) complexes of this compound derivatives were studied for their uptake in cancer cells and photocytotoxicity. These complexes showed remarkable photocytotoxicity and significant DNA binding and photocleavage abilities.
Anticancer Activity
(Mbugua et al., 2020) reported the synthesis of Palladium(II) and Platinum(II) complexes based on this compound derivatives, showing strong DNA-binding affinity and anticancer activity against various human cancerous cell lines.
Antiosteoclast Activity
A study by (Reddy et al., 2012) synthesized a new family of boronates derived from this compound, exhibiting moderate to high antiosteoclast activity.
Safety and Hazards
The safety information for “(3-(Pyridin-2-yl)phenyl)methanamine” indicates that it is classified under the GHS05 pictogram, with the signal word "Danger" . The hazard statement is H314, which refers to causes severe skin burns and eye damage . The precautionary statements include P260, P264, P280, P301+P310+P330+P331, P303+P361+P353+P310, P304+P340+P310, P305+P351+P338+P310, P363, P405, and P501 .
Properties
IUPAC Name |
(3-pyridin-2-ylphenyl)methanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2/c13-9-10-4-3-5-11(8-10)12-6-1-2-7-14-12/h1-8H,9,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCGMBXPNSVFNGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC=CC(=C2)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
859915-26-7 | |
Record name | [3-(pyridin-2-yl)phenyl]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.